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Compound of Interest

Compound Name: (2R,4S)-Hydroxy Itraconazole-d8

Cat. No.: B15598559 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

(2R,4S)-Hydroxy Itraconazole-d8 is the deuterium-labeled form of (2R,4S)-Hydroxy

Itraconazole, an active metabolite of the triazole antifungal agent, Itraconazole.[1][2] Due to its

isotopic labeling, it serves as an ideal internal standard for quantitative bioanalytical assays,

such as those employing liquid chromatography-mass spectrometry (LC-MS), to accurately

determine the concentration of the parent drug and its metabolite in biological samples.[2][3]

Proper preparation of stock solutions is a critical first step to ensure the accuracy and

reproducibility of experimental results. This document provides a detailed protocol for the

preparation, handling, and storage of (2R,4S)-Hydroxy Itraconazole-d8 stock solutions.

Compound Data and Properties
Summarized below are the key physicochemical properties of (2R,4S)-Hydroxy Itraconazole-
d8. This data is essential for accurate calculations and proper handling.
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Property Value Reference

Chemical Name

4-[4-[4-[4-[[(2R,4S)-2-(2,4-

dichlorophenyl)-2-(1,2,4-

triazol-1-ylmethyl)-1,3-

dioxolan-4-

yl]methoxy]phenyl]piperazin-1-

yl]phenyl]-2-(1,1,1,2,3,4,4,4-

octadeuterio-3-hydroxybutan-

2-yl)-1,2,4-triazol-3-one

[4][5]

Molecular Formula C₃₅H₃₀D₈Cl₂N₈O₅ [4][6][7]

Molecular Weight 729.68 g/mol [4][7][8]

CAS Number 1217516-26-1 [4][6]

Appearance White to off-white solid [2]

Solubility

DMSO: 83.33 mg/mL (114.20

mM) (ultrasonication

recommended) Water: < 0.1

mg/mL (insoluble)

[1][2]

Storage (Powder) -20°C for 3 years [2]

Storage (in Solvent)
-80°C for 2 years; -20°C for 1

year
[2]

Safety and Handling Precautions
While (2R,4S)-Hydroxy Itraconazole-d8 is not classified as a hazardous substance, standard

laboratory safety practices should be strictly followed.[8]

Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses, and chemical-

resistant gloves.

Ventilation: Handle the solid compound in a well-ventilated area or a chemical fume hood to

avoid inhalation of dust.[6][8]
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Exposure: In case of eye or skin contact, flush the affected area with plenty of water.[6]

Spills: For spills, absorb the material with an inert binder and dispose of it according to local

regulations.[8]

Experimental Protocol: Stock Solution Preparation
(10 mM in DMSO)
This protocol details the steps to prepare a 10 mM stock solution in Dimethyl Sulfoxide

(DMSO).

Materials and Equipment:

(2R,4S)-Hydroxy Itraconazole-d8 (solid powder)

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Analytical balance

Amber glass or polypropylene vials

Micropipettes

Vortex mixer

Ultrasonic bath

Personal Protective Equipment (PPE)

Procedure:

Preparation: Allow the vial of (2R,4S)-Hydroxy Itraconazole-d8 and the DMSO solvent to

equilibrate to room temperature before opening to prevent condensation.

Weighing: Tare a clean, empty vial on an analytical balance. Carefully weigh the desired

amount of the solid compound. For example, to prepare 1 mL of a 10 mM solution, weigh out

7.297 mg.
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Calculation: Volume (L) x Concentration (mol/L) x Molecular Weight ( g/mol ) = Mass (g)

Example: 0.001 L x 0.010 mol/L x 729.68 g/mol = 0.007297 g = 7.297 mg

Solubilization: Add the calculated volume of DMSO to the vial containing the compound. For

the example above, add 1.0 mL of DMSO.

Dissolution: Cap the vial securely and vortex thoroughly. To ensure complete dissolution,

place the vial in an ultrasonic bath for 5-10 minutes.[1][2] Visually inspect the solution to

confirm that no solid particles remain. Hygroscopic DMSO can impact solubility, so using a

newly opened bottle is recommended.[1][2]

Aliquoting: To prevent degradation from repeated freeze-thaw cycles, aliquot the stock

solution into smaller, single-use volumes in sterile, tightly sealed vials.[2]

Storage: Store the aliquoted stock solutions at -20°C or -80°C in a dark, dry place.[2] When

properly stored in a solvent, the solution is stable for up to 1 year at -20°C or 2 years at

-80°C.[2]

Workflow Diagram
The following diagram illustrates the key steps in the preparation of the (2R,4S)-Hydroxy
Itraconazole-d8 stock solution.
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Stock Solution Preparation Workflow
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Caption: Workflow for preparing (2R,4S)-Hydroxy Itraconazole-d8 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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